Cas no 896308-56-8 (2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide
• CAS No: 896308-56-8
• MF: C₁₇H₁₆F₂N₂O₃S
• MW: 366.382349967957
• CID: 6153742
• PubChem ID: 16829567
• Update Time: 2025-06-12

2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide
• AKOS024658641
• 2,5-difluoro-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzene-1-sulfonamide
• F2541-0045
• 2,5-difluoro-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide
• 2,5-difluoro-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)benzenesulfonamide
• 896308-56-8

• Inchi： 1S/C17H16F2N2O3S/c1-11-2-5-14(6-3-11)21-10-13(9-17(21)22)20-25(23,24)16-8-12(18)4-7-15(16)19/h2-8,13,20H,9-10H2,1H3
• InChI Key： IHDOXBKXPSKWMQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NC1CC(N(C2C=CC(C)=CC=2)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 366.08496987g/mol
• Monoisotopic Mass: 366.08496987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Additional information on 2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide

Recent Advances in the Study of 2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide (CAS: 896308-56-8)

The compound 2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide (CAS: 896308-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Its unique structural features, including the difluoro and oxopyrrolidin moieties, contribute to its bioactivity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of this compound. One key area of interest is its interaction with specific protein targets, such as carbonic anhydrases and other sulfonamide-sensitive enzymes. Preliminary data suggest that 2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide exhibits potent inhibitory activity against certain isoforms of carbonic anhydrase, which could have implications for the treatment of conditions like glaucoma, epilepsy, and cancer.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its potential as a scaffold for the development of novel therapeutics. Researchers have explored its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have revealed favorable drug-like properties, such as moderate solubility and stability, which enhance its suitability for further drug development.

Another notable aspect of recent research is the exploration of the compound's role in targeted drug delivery systems. By conjugating 2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide with nanoparticles or other carriers, scientists aim to improve its bioavailability and reduce off-target effects. Early results from in vitro and in vivo models are encouraging, demonstrating enhanced efficacy and reduced toxicity compared to the free compound.

Despite these advancements, challenges remain in optimizing the compound's therapeutic index and minimizing potential side effects. Ongoing research is addressing these issues through structural modifications and the development of prodrug strategies. Furthermore, computational modeling and high-throughput screening are being employed to identify additional targets and optimize binding affinity.

In conclusion, 2,5-difluoro-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylbenzene-1-sulfonamide represents a promising lead compound in chemical biology and pharmaceutical research. Its multifaceted bioactivity, combined with its favorable pharmacokinetic properties, positions it as a strong candidate for the development of next-generation therapeutics. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly yield valuable insights and opportunities for clinical translation.